[(3S)-3-hydroxypiperidin-1-yl]-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone

• IUPAC Name: [(3S)-3-hydroxypiperidin-1-yl]-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone
• InChI: InChI=1S/C16H21NO2/c18-15-6-3-9-17(11-15)16(19)14-8-7-12-4-1-2-5-13(12)10-14/h7-8,10,15,18H,1-6,9,11H2/t15-/m0/s1
• InChI Key: IQIDOIABLIXDFR-HNNXBMFYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2)C(=O)N3CCCC(C3)O
• Isomeric SMILES: C1CCC2=C(C1)C=CC(=C2)C(=O)N3CCC[C@@H](C3)O
• Molecular Formula: C16H21NO2
• Molecular Weight: 259.34 g/mol

Description

[(3S)-3-hydroxypiperidin-1-yl]-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. It is a synthetic molecule that belongs to the class of piperidine derivatives and has shown promising results in various studies related to the treatment of neurological disorders and cancer.

Mechanism of Action

The mechanism of action of [(3S)-3-hydroxypiperidin-1-yl]-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone involves the modulation of specific receptors and enzymes in the central nervous system. It has been shown to act as a potent inhibitor of acetylcholinesterase, which is an enzyme responsible for the breakdown of acetylcholine, a neurotransmitter involved in cognitive function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of [(3S)-3-hydroxypiperidin-1-yl]-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone are primarily related to its activity as an acetylcholinesterase inhibitor. It has been found to improve cognitive function in animal models of Alzheimer's disease and enhance memory retention in healthy subjects.

Advantages and Limitations for Lab Experiments

The advantages of using [(3S)-3-hydroxypiperidin-1-yl]-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone in lab experiments include its high potency and selectivity for specific targets. However, its limitations include its relatively low solubility in water and limited availability in large quantities.

Future Directions

The future directions for research on [(3S)-3-hydroxypiperidin-1-yl]-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone include further optimization of its chemical structure to improve its pharmacokinetic properties and efficacy. It also includes exploring its potential as a therapeutic agent for other diseases such as cancer and viral infections. Additionally, studies on its safety and toxicity profile are necessary before it can be considered for clinical trials.

Synthesis Methods

The synthesis of [(3S)-3-hydroxypiperidin-1-yl]-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone involves the reaction of 3-hydroxypiperidine and 5,6,7,8-tetrahydronaphthalen-2-one in the presence of a suitable catalyst. The reaction is carried out under specific conditions of temperature and pressure to obtain the desired product in high yield and purity.

Scientific Research Applications

The scientific research application of [(3S)-3-hydroxypiperidin-1-yl]-(5,6,7,8-tetrahydronaphthalen-2-yl)methanone is primarily focused on its potential as a drug candidate for the treatment of various diseases. It has been found to exhibit potent activity against several targets involved in the pathogenesis of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.